Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine

• CAS RN: 148383-07-7
• Molecular Formula: C27H41N7O6
• Molecular Weight: 559.7 g/mol
• IUPAC Name: (2S)-2-[2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carbonyl-[(2R)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• InChI: InChI=1S/C27H41N7O6/c28-18(15-35)23(36)33-20(13-16-7-2-1-3-8-16)24(37)34(22(26(39)40)11-6-12-31-27(29)30)25(38)21-14-17-9-4-5-10-19(17)32-21/h1-3,7-8,17-22,32,35H,4-6,9-15,28H2,(H,33,36)(H,39,40)(H4,29,30,31)/t17?,18-,19?,20+,21?,22-/m0/s1
• InChI Key: QRTGMFJIAAHXDZ-HICBPSBKSA-N
• Isomeric SMILES: C1CCC2C(C1)CC(N2)C(=O)N([C@@H](CCCN=C(N)N)C(=O)O)C(=O)[C@@H](CC3=CC=CC=C3)NC(=O)[C@H](CO)N
• SMILES: C1CCC2C(C1)CC(N2)C(=O)N(C(CCCN=C(N)N)C(=O)O)C(=O)C(CC3=CC=CC=C3)NC(=O)C(CO)N
• synonyms: Ser-Phe-Oic-Arg; seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine

Description

Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine (SPOC-Arg) is a peptide hormone that has recently gained attention in the scientific community due to its potential therapeutic applications. This hormone is synthesized through a complex process, and its mechanism of action is still being studied. In

Scientific Research Applications

Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine has been studied for its potential therapeutic applications in various fields, including cancer research, cardiovascular disease, and obesity. In cancer research, Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine has been shown to inhibit the growth of cancer cells and induce apoptosis. In cardiovascular disease, Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine has been shown to improve endothelial function and reduce inflammation. In obesity, Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine has been shown to regulate appetite and energy expenditure.

Mechanism Of Action

The mechanism of action of Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine is still being studied, but it is believed to act through the activation of specific receptors in the body. These receptors are found in various tissues and organs, including the brain, heart, and adipose tissue. Once activated, these receptors initiate a signaling cascade that leads to the biological effects of Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine.

Biochemical And Physiological Effects

The biochemical and physiological effects of Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine are diverse and depend on the specific receptors that are activated. In cancer cells, Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine has been shown to induce apoptosis through the activation of caspase enzymes. In cardiovascular disease, Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine has been shown to improve endothelial function by increasing the production of nitric oxide. In obesity, Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine has been shown to regulate appetite and energy expenditure by acting on specific areas of the brain.

Advantages And Limitations For Lab Experiments

One of the advantages of studying Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine in the lab is its potential therapeutic applications in various fields. Its diverse range of effects makes it a promising candidate for drug development. However, one of the limitations of studying Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine is the complex synthesis method required to produce the hormone. This can make it difficult and expensive to study in large quantities.

Future Directions

There are several future directions for research on Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine. One area of interest is the development of Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine-based drugs for the treatment of cancer, cardiovascular disease, and obesity. Another area of interest is the study of the specific receptors that are activated by Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine and their downstream signaling pathways. This could lead to a better understanding of the mechanism of action of Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine and its potential therapeutic applications.
Conclusion
Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine is a peptide hormone that has gained attention in the scientific community due to its potential therapeutic applications. It is synthesized through a complex process and acts through the activation of specific receptors in the body. Its diverse range of effects makes it a promising candidate for drug development in various fields. However, further research is needed to fully understand the mechanism of action of Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine and its potential therapeutic applications.

Synthesis Methods

Seryl-phenylalanyl-octahydroindole-2-carbonyl-arginine is a peptide hormone that is synthesized through a solid-phase peptide synthesis method. This method involves the stepwise addition of amino acids to a growing peptide chain that is attached to a solid support. The amino acids are protected with various chemical groups to prevent unwanted reactions during the synthesis process. Once the peptide chain is complete, the final product is cleaved from the solid support and purified through a series of chromatography steps.